Isoquinoline Isoquinoline Isoquinoline, also known as 2-benzazine or benzo[c]pyridine, belongs to the class of organic compounds known as isoquinolines and derivatives. These are aromatic polycyclic compounds containing an isoquinoline moiety, which consists of a benzene ring fused to a pyridine ring and forming benzo[c]pyridine. Isoquinoline exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, isoquinoline is primarily located in the cytoplasm. Isoquinoline can be converted into perfluoro-N-methyldecahydroisoquinoline. Isoquinoline has a sweet, anise, and balsam taste.
Isoquinoline is an ortho-fused heteroarene that is a benzopyridine in which the N atom not directly attached to the benzene ring. It is a mancude organic heterobicyclic parent, an azaarene, an ortho-fused heteroarene and a member of isoquinolines.
Brand Name: Vulcanchem
CAS No.: 119-65-3
VCID: VC0145761
InChI: InChI=1S/C9H7N/c1-2-4-9-7-10-6-5-8(9)3-1/h1-7H
SMILES: C1=CC=C2C=NC=CC2=C1
Molecular Formula: C9H7N
Molecular Weight: 129.16 g/mol

Isoquinoline

CAS No.: 119-65-3

Reference Standards

VCID: VC0145761

Molecular Formula: C9H7N

Molecular Weight: 129.16 g/mol

Isoquinoline - 119-65-3

CAS No. 119-65-3
Product Name Isoquinoline
Molecular Formula C9H7N
Molecular Weight 129.16 g/mol
IUPAC Name isoquinoline
Standard InChI InChI=1S/C9H7N/c1-2-4-9-7-10-6-5-8(9)3-1/h1-7H
Standard InChIKey AWJUIBRHMBBTKR-UHFFFAOYSA-N
SMILES C1=CC=C2C=NC=CC2=C1
Canonical SMILES C1=CC=C2C=NC=CC2=C1
Boiling Point 243.2 °C
238 °C
Density d204 1.1
Relative density (water = 1): 1.09
1.097-1.103
Flash Point 101 °C c.c.
Melting Point 26.47 °C
Mp 25.5-26 °
25.5-26°C
-15 °C
Physical Description Liquid; OtherSolid
Solid
COLOURLESS HYGROSCOPIC LIQUID WITH CHARACTERISTIC ODOUR. TURNS BROWN ON EXPOSURE TO LIGHT.
Colourless liquid, hygroscopic platelets when solid; Heavy-sweet balsamic, herbaceous aroma
Description Isoquinoline, also known as 2-benzazine or benzo[c]pyridine, belongs to the class of organic compounds known as isoquinolines and derivatives. These are aromatic polycyclic compounds containing an isoquinoline moiety, which consists of a benzene ring fused to a pyridine ring and forming benzo[c]pyridine. Isoquinoline exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, isoquinoline is primarily located in the cytoplasm. Isoquinoline can be converted into perfluoro-N-methyldecahydroisoquinoline. Isoquinoline has a sweet, anise, and balsam taste.
Isoquinoline is an ortho-fused heteroarene that is a benzopyridine in which the N atom not directly attached to the benzene ring. It is a mancude organic heterobicyclic parent, an azaarene, an ortho-fused heteroarene and a member of isoquinolines.
Related CAS 21364-46-5 (hydrochloride)
Solubility 4520 mg/L (at 25 °C)
0.03 M
4.52 mg/mL at 25 °C
Solubility in water, g/100ml at 20 °C: 0.61 (very poor)
Slightly soluble in water
Soluble (in ethanol)
Synonyms isoquinoline
isoquinoline conjugate acid
isoquinoline hydrobromide
isoquinoline hydrochloride
isoquinoline hydroiodide
isoquinoline sulfate (1:1)
Vapor Density Relative vapor density (air = 1): 4.5
Vapor Pressure 0.07 mmHg
Vapor pressure, Pa at 20 °C: 8
PubChem Compound 8405
Last Modified Nov 11 2021
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